BTC AM
BTC AM
BTC AM is a cell-permeant acetoxy-methyl ester of BTC (Item No. 20423). As BTC AM enters cells, it is hydrolyzed by intracellular esterases to produce BTC. It exhibits a shift in excitation maximum from about 480 nm to 400 nm upon binding calcium, enabling ratiometric calcium measurements. Due to its high selectivity and low affinity for calcium (Kd = ~7 uM), BTC is often used for the quantitation of high intracellular calcium levels.
Brand Name:
Vulcanchem
CAS No.:
176767-94-5
VCID:
VC0162729
InChI:
InChI=1S/C45H45N3O20S/c1-26-10-11-34(47(18-40(53)64-22-60-27(2)49)19-41(54)65-23-61-28(3)50)37(14-26)58-12-13-59-38-16-31-15-32(44-46-33-8-6-7-9-39(33)69-44)45(57)68-36(31)17-35(38)48(20-42(55)66-24-62-29(4)51)21-43(56)67-25-63-30(5)52/h6-11,14-17H,12-13,18-25H2,1-5H3
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=C3C(=C2)C=C(C(=O)O3)C4=NC5=CC=CC=C5S4)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C45H45N3O20S
Molecular Weight:
979.9
BTC AM
CAS No.: 176767-94-5
Reference Standards
VCID: VC0162729
Molecular Formula: C45H45N3O20S
Molecular Weight: 979.9
| CAS No. | 176767-94-5 |
|---|---|
| Product Name | BTC AM |
| Molecular Formula | C45H45N3O20S |
| Molecular Weight | 979.9 |
| IUPAC Name | acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[3-(1,3-benzothiazol-2-yl)-7-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-2-oxochromen-6-yl]oxyethoxy]-4-methylanilino]acetate |
| Standard InChI | InChI=1S/C45H45N3O20S/c1-26-10-11-34(47(18-40(53)64-22-60-27(2)49)19-41(54)65-23-61-28(3)50)37(14-26)58-12-13-59-38-16-31-15-32(44-46-33-8-6-7-9-39(33)69-44)45(57)68-36(31)17-35(38)48(20-42(55)66-24-62-29(4)51)21-43(56)67-25-63-30(5)52/h6-11,14-17H,12-13,18-25H2,1-5H3 |
| Standard InChIKey | JHWYIECNPLLVMW-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=C3C(=C2)C=C(C(=O)O3)C4=NC5=CC=CC=C5S4)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Description | BTC AM is a cell-permeant acetoxy-methyl ester of BTC (Item No. 20423). As BTC AM enters cells, it is hydrolyzed by intracellular esterases to produce BTC. It exhibits a shift in excitation maximum from about 480 nm to 400 nm upon binding calcium, enabling ratiometric calcium measurements. Due to its high selectivity and low affinity for calcium (Kd = ~7 uM), BTC is often used for the quantitation of high intracellular calcium levels. |
| Synonyms | N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-[3-(2-benzothiazolyl)-6-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]-2-oxo-2H-1-benzopyran-7-yl]-glycine(acetyloxy)methyl ester |
| Reference | 1.Sabnis, R.W. Handbook of biological dyes and stains: Synthesis and industrial applications. (2010). |
| PubChem Compound | 129522098 |
| Last Modified | Nov 11 2021 |
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